Cas no 2680878-69-5 (tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate
• CAS No: 2680878-69-5
• MF: C₉H₁₁BrClN₃O₂
• MW: 308.55954003334
• CID: 5637373
• PubChem ID: 165921030
• Update Time: 2025-11-02

tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291882
• 2680878-69-5
• tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate

• Inchi： 1S/C9H11BrClN3O2/c1-9(2,3)16-8(15)14-7-12-4-5(10)6(11)13-7/h4H,1-3H3,(H,12,13,14,15)
• InChI Key： VSZDBVGPNKVCTC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1Cl)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.97232g/mol
• Monoisotopic Mass: 306.97232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate

Comprehensive Guide to tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate (CAS No. 2680878-69-5)

tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate (CAS No. 2680878-69-5) is a specialized pyrimidine derivative widely used in pharmaceutical and agrochemical research. This compound features a unique combination of bromo and chloro substituents on the pyrimidine ring, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for high-purity tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate to support drug discovery and material science applications.

The molecular structure of tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate includes a carbamate group protected by a tert-butyl moiety, enhancing its stability during chemical transformations. This characteristic makes it particularly useful in peptide coupling reactions and heterocyclic chemistry. Recent trends in medicinal chemistry highlight the growing demand for halogenated pyrimidines, as they often exhibit improved binding affinity in target proteins. Scientists exploring kinase inhibitors or anticancer agents frequently investigate this compound due to its versatile reactivity.

In the context of green chemistry, researchers are increasingly interested in sustainable synthesis methods for tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate. Optimized catalytic processes and solvent-free reactions have become hot topics, aligning with global efforts to reduce environmental impact. The compound's role in developing biodegradable agrochemicals also attracts attention from the agricultural sector, where eco-friendly solutions are in high demand.

From a commercial perspective, 2680878-69-5 has seen steady market growth due to its applications in small molecule drug development. Pharmaceutical companies searching for building blocks for kinase inhibitors often prioritize this chemical. Analytical techniques like HPLC and NMR are crucial for quality control, ensuring the compound meets stringent purity standards required for biological testing.

The stability of tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate under various storage conditions is another frequent research topic. Proper handling guidelines recommend storage in anhydrous environments at controlled temperatures to maintain its integrity. These protocols are particularly relevant for laboratories focusing on long-term stability studies of potential drug candidates.

Emerging applications in material science have expanded the utility of this pyrimidine derivative. Its incorporation into organic electronic materials and photoactive compounds demonstrates the compound's versatility beyond traditional pharmaceutical uses. This interdisciplinary potential makes CAS 2680878-69-5 a subject of interest in academic and industrial research alike.

For synthetic chemists, the regioselective functionalization of tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate presents both challenges and opportunities. Recent publications highlight innovative approaches to cross-coupling reactions that preserve the carbamate protection while enabling further derivatization. These advancements contribute to the compound's popularity in structure-activity relationship studies.

The global supply chain for 2680878-69-5 continues to evolve, with manufacturers implementing quality-by-design principles to ensure consistent performance. Regulatory compliance remains a key consideration, especially for researchers preparing GMP-grade intermediates for clinical trial materials. These factors underscore the importance of sourcing from reputable suppliers with transparent analytical documentation.

In conclusion, tert-butyl N-(5-bromo-4-chloropyrimidin-2-yl)carbamate represents a crucial tool in modern chemical research. Its dual functionality as both a protected amine and halogenated heterocycle enables diverse synthetic applications. As the scientific community continues to explore targeted therapies and sustainable chemistry, this compound will likely maintain its position as a valuable asset in discovery pipelines across multiple disciplines.